Cas no 1092791-47-3 (Methyl 4,5-dibromo-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 4,5-dibromo-1H-pyrazole-3-carboxylate
• CAS No: 1092791-47-3
• MF: C₅H₄Br₂N₂O₂
• MW: 283.905459403992
• MDL: MFCD04969869
• CID: 3059342
• PubChem ID: 17024855
• Update Time: 2025-04-21

Methyl 4,5-dibromo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2H-pyrazole-3-carboxylic acid methyl ester
• AKOS027282762
• NUJPLZBLMLUFFT-UHFFFAOYSA-N
• methyl4,5-dibromo-1H-pyrazole-3-carboxylate
• BBL039306
• methyl 4,5-dibromo-1H-pyrazole-3-carboxylate
• STK313301
• AKOS000310211
• Methyl 4,5-dibromo-2H-pyrazole-3-carboxylate
• EN300-229593
• 1092791-47-3
• methyl 3,4-dibromo-1H-pyrazole-5-carboxylate
• CS-0301846
• Methyl 4,5-dibromo-1H-pyrazole-3-carboxylate

• MDL： MFCD04969869
• Inchi： 1S/C5H4Br2N2O2/c1-11-5(10)3-2(6)4(7)9-8-3/h1H3,(H,8,9)
• InChI Key： NUJPLZBLMLUFFT-UHFFFAOYSA-N
• SMILES： BrC1=C(NN=C1C(=O)OC)Br

Computed Properties

• Exact Mass: 283.86190g/mol
• Monoisotopic Mass: 281.86395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Methyl 4,5-dibromo-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives